
theoretical vs. experimental properties of 2-
Amino-1-benzylbenzimidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-1-benzylbenzimidazole

Cat. No.: B1205278 Get Quote

An In-Depth Technical Guide on the Theoretical and Experimental Properties of 2-Amino-1-
benzylbenzimidazole

Introduction
2-Amino-1-benzylbenzimidazole (ABB) is a heterocyclic aromatic compound belonging to the

benzimidazole class of molecules. The benzimidazole scaffold is an isostere of purine

nucleosides and is a crucial component in a wide array of pharmacologically active agents.[1]

[2] Consequently, derivatives of 2-aminobenzimidazole are of significant interest to researchers

in medicinal chemistry and drug development for their diverse biological activities, including

antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][3][4] This document

provides a comprehensive overview of the known theoretical and experimental properties of 2-
Amino-1-benzylbenzimidazole, serving as a technical guide for researchers, scientists, and

drug development professionals.

Physicochemical and Structural Properties
The fundamental chemical and physical properties of 2-Amino-1-benzylbenzimidazole have

been characterized through both computational predictions and experimental validation.

Computed Properties
Computational models provide theoretical estimates of the molecule's physicochemical

characteristics, which are valuable for predicting its behavior in biological systems.
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Property Value Source

Molecular Formula C₁₄H₁₃N₃ PubChem[5]

Molecular Weight 223.27 g/mol PubChem[5]

IUPAC Name 1-benzylbenzimidazol-2-amine PubChem[5]

InChIKey
LXIDSOCBAAMGJX-

UHFFFAOYSA-N
PubChem[5]

Canonical SMILES
C1=CC=C(C=C1)CN2C3=CC=

CC=C3N=C2N
PubChem[5]

XLogP3 2.5 PubChem[5]

Hydrogen Bond Donor Count 1 PubChem[5]

Hydrogen Bond Acceptor

Count
3 PubChem[5]

Rotatable Bond Count 2 PubChem[5]

Exact Mass 223.110947427 Da PubChem[5]

Topological Polar Surface Area 43.8 Å² PubChem[5]

Heavy Atom Count 17 PubChem[5]

Spectroscopic and Crystallographic Data
Experimental characterization is essential for confirming the structure and purity of a

synthesized compound. While a specific crystal structure for 2-Amino-1-benzylbenzimidazole
is not readily available in the searched literature, data for closely related analogs like 2-amino-

1-methylbenzimidazole exists, providing insight into the expected molecular geometry.[6][7]

Spectroscopic data for various benzimidazole derivatives have been extensively reported.[4][8]

[9]
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Data Type
Key Observations (for
related structures)

Source

¹H NMR

Aromatic protons typically

appear in the range of δ 7.0-

8.0 ppm. The methylene (-

CH₂-) protons of the benzyl

group show a characteristic

singlet, and the amine (-NH₂)

protons also produce a distinct

signal.

[4][8]

¹³C NMR

Aromatic carbons resonate in

the δ 110-150 ppm region. The

C2 carbon of the

benzimidazole ring, bonded to

the amino group, has a

characteristic chemical shift.

[8][10]

Mass Spectrometry (MS)

Tandem mass spectrometry

has been effectively used to

characterize the molecule and

its metabolites, identifying key

fragmentation patterns.

[11]

Infrared (IR)

Characteristic peaks include N-

H stretching for the amino

group, C-H stretching for

aromatic and aliphatic protons,

and C=N stretching of the

imidazole ring.

[8][9]

Synthesis and Metabolism
General Synthesis Workflow
The synthesis of 2-aminobenzimidazole derivatives typically involves the cyclization of a

substituted o-phenylenediamine with a cyanogen bromide or a similar reagent. The benzyl
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group can be introduced at the N1 position before or after the formation of the benzimidazole

ring.

o-Phenylenediamine

2-Aminobenzimidazole

Cyclization

Cyclization Reagent
(e.g., Cyanogen Bromide)

2-Amino-1-benzylbenzimidazole

N-Alkylation

Benzyl Halide

2-Amino-1-benzylbenzimidazole
(ABB)

2-Aminobenzimidazole
(AB)

Debenzylation

1-Benzyl-N2-hydroxyaminobenzimidazole
(BHB)

N-Oxidation

2-Amino-1-benzyl-hydroxybenzimidazole

C-Oxidation
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Bacterial Ligand
(iE-DAP)

NOD1

Activates

RIPK2

Recruits

NF-κB Activation

Pro-inflammatory
Response

2-Aminobenzimidazole
Inhibitor (e.g., ML130)

Inhibits
(conformational change)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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